4-(5-chloro-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine
Description
4-(5-Chloro-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine is an important organic compound that has been widely studied for its various applications in the scientific research field. It is a heterocyclic compound which is a combination of a pyrimidine ring and a thiophene ring. It is a highly reactive compound and has been used in many synthetic processes. It has also been used in various medicinal applications due to its unique properties.
Scientific Research Applications
Heterobicyclic Compounds as Amplifiers
- Research by Brown, Cowden, & Strekowski (1982) discussed compounds like 2-Chloro-4-(thien-2'-yl)pyrimidine, which is structurally similar to 4-(5-chloro-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine. They explored its application as amplifiers of phleomycin, a chemotherapeutic agent.
Antimicrobial and Anti-Inflammatory Agents
- A study by Tolba et al. (2018) synthesized various thienopyrimidine derivatives for their antimicrobial and anti-inflammatory properties. These derivatives are relevant due to their close structural relation to 4-(5-chloro-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine.
Drug Action and Hydrogen Bonding
- Rajam, Muthiah, Butcher, Jasinski, & Glidewell (2017) focused on pyrimidines for their importance in biology and medicine. Their research on aminopyrimidines, closely related to the compound , provided insights into drug action and molecular recognition processes involving hydrogen bonding.
Radioprotective and Antitumor Activities
- A study by Alqasoumi et al. (2009) synthesized novel thieno[2,3-d]pyrimidine derivatives, including amino acids and imidazoles, to evaluate their radioprotective and antitumor activities.
Nucleic Acid Component and AIDS Chemotherapy
- The research by Ajani et al. (2019) noted that pyrimidine, a component of nucleic acids, has potential applications in AIDS chemotherapy.
properties
IUPAC Name |
4-(5-chlorothiophen-2-yl)-2-pyrrol-1-ylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN3S/c13-11-4-3-10(17-11)9-5-6-14-12(15-9)16-7-1-2-8-16/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVCAAUADNSOSIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=NC=CC(=N2)C3=CC=C(S3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24819006 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Chlorobenzyl)-1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2434914.png)
![4-Hydroxy-2,9-diazaspiro[5.5]undecan-1-one hydrochloride](/img/structure/B2434918.png)
![Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(2-fluorophenyl)methyl)piperidine-3-carboxylate](/img/structure/B2434923.png)
![N-(3,4-dimethylphenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide](/img/structure/B2434924.png)
![2-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,2,3-triazole-4-carboxamide](/img/structure/B2434925.png)
![N-[[(2R,3S)-2-Tert-butyloxolan-3-yl]methyl]-2-chloropropanamide](/img/structure/B2434927.png)
![[(5-Methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride](/img/no-structure.png)
![Tert-butyl 3-[1-hydroxy-1-(3-phenylmethoxyphenyl)ethyl]piperidine-1-carboxylate](/img/structure/B2434933.png)
